Cas no 1361762-05-1 (3'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl)

• Product Name: 3'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl
• CAS No: 1361762-05-1
• MF: C₁₃H₈BrCl₃
• MW: 350.465620040894
• CID: 4994390
• Update Time: 2025-06-14

3'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl

• Inchi： 1S/C13H8BrCl3/c14-7-8-3-10(5-11(15)4-8)9-1-2-12(16)13(17)6-9/h1-6H,7H2
• InChI Key： HROHHAKNUUVJGJ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CC(=C1)C1C=CC(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 6.5
• Topological Polar Surface Area: 0

Additional information on 3'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl

Research Brief on 3'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl (CAS: 1361762-05-1) in Chemical and Biomedical Applications

The compound 3'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl (CAS: 1361762-05-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated biphenyl derivative exhibits unique structural and chemical properties that make it a promising candidate for various applications, including drug discovery, material science, and environmental chemistry. Recent studies have explored its potential as a building block for synthesizing complex molecules, as well as its interactions with biological targets.

One of the key areas of interest is the role of 3'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl in medicinal chemistry. Researchers have investigated its utility as an intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs. The bromomethyl and chloro substituents on the biphenyl scaffold provide reactive sites for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in modulating specific protein-protein interactions involved in cancer pathways. The study highlighted its ability to act as a selective inhibitor of certain oncogenic targets, with preliminary in vitro assays showing promising activity against tumor cell lines. These findings suggest that 3'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl could serve as a valuable scaffold for designing next-generation anticancer agents.

Environmental and toxicological studies have also examined the compound's stability and potential ecological impact. Due to its polyhalogenated structure, concerns have been raised about its persistence and bioaccumulation. However, recent advancements in green chemistry have proposed sustainable synthetic routes to minimize environmental risks while maintaining its utility in research and industrial applications.

Looking ahead, ongoing research aims to further elucidate the compound's mechanism of action and optimize its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The versatility of 3'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl underscores its importance as a tool for advancing both chemical and biomedical sciences.